Cas no 2229458-65-3 (tert-butyl N-{5-2-(methylamino)ethylpyrimidin-2-yl}carbamate)

• Product Name: tert-butyl N-{5-2-(methylamino)ethylpyrimidin-2-yl}carbamate
• CAS No: 2229458-65-3
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• CID: 5980430
• PubChem ID: 165691977
• Update Time: 2023-12-15

tert-butyl N-{5-2-(methylamino)ethylpyrimidin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-2-(methylamino)ethylpyrimidin-2-yl}carbamate
• 2229458-65-3
• EN300-1887355
• tert-butyl N-{5-[2-(methylamino)ethyl]pyrimidin-2-yl}carbamate

• Inchi： 1S/C12H20N4O2/c1-12(2,3)18-11(17)16-10-14-7-9(8-15-10)5-6-13-4/h7-8,13H,5-6H2,1-4H3,(H,14,15,16,17)
• InChI Key： FHIDDDVOSSTHGK-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC=C(C=N1)CCNC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.15862589g/mol
• Monoisotopic Mass: 252.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.1Ų